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Compound of Interest

Compound Name:
(4-Methyl-4H-1,2,4-triazol-3-

yl)methanamine

Cat. No.: B176342 Get Quote

An In-depth Technical Guide to (4-Methyl-4H-1,2,4-triazol-3-yl)methanamine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Methyl-4H-1,2,4-triazol-3-
yl)methanamine, a heterocyclic compound belonging to the 1,2,4-triazole class. Due to the

limited publicly available data on this specific molecule, this guide also incorporates information

on closely related analogs and the broader 1,2,4-triazole scaffold to provide a thorough

understanding of its chemical and biological context. The 1,2,4-triazole ring is a privileged

scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs.

Molecular and Physicochemical Properties
(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine is a small molecule featuring a central 1,2,4-

triazole ring substituted with a methyl group and a methanamine group. Its fundamental

molecular properties are summarized below.

Property Value Citation

Molecular Formula C4H8N4 [1]

Molecular Weight 112.13 g/mol [1]
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While specific experimental physicochemical data for (4-Methyl-4H-1,2,4-triazol-3-
yl)methanamine is not readily available in the literature, data for the closely related analog, 4-

Methyl-4H-1,2,4-triazole-3-thiol, provides some insight into the physical characteristics of this

class of compounds.

Property
Value for 4-Methyl-4H-
1,2,4-triazole-3-thiol

Citation

Molecular Formula C3H5N3S [2]

Molecular Weight 115.16 g/mol [2]

Physical Form Solid [2]

Melting Point 165-169 °C [2]

Boiling Point 135.3 °C [3]

Density 1.44 g/cm³ [3]

Flash Point 35.6 °C [3]

Solubility Acetone: 2.5% [2]

Synthesis and Experimental Protocols
The synthesis of 4-substituted-1,2,4-triazole derivatives is well-documented in the chemical

literature. A general synthetic workflow for creating derivatives of the (4-methyl-4H-1,2,4-triazol-

3-yl) core has been described, which can be adapted for the synthesis of (4-Methyl-4H-1,2,4-
triazol-3-yl)methanamine.

General Synthesis of 4-Methyl-1,2,4-triazol-3-yl
Derivatives
A representative synthetic scheme for obtaining a 4-methyl-1,2,4-triazol-3-yl core is outlined

below.[4] This multi-step process typically starts from a hydrazine precursor.

Experimental Protocol:
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Step 1: Hydrazide Formation: A starting ester is reacted with hydrazine hydrate (64% aq.) in

ethanol and refluxed for 8 hours to yield the corresponding hydrazide.

Step 2: Thiosemicarbazide Formation: The resulting hydrazide is then treated with methyl

isothiocyanate (MeNCS) in ethanol and refluxed for 2 hours.

Step 3: Triazole Ring Closure: The intermediate from the previous step is cyclized by

refluxing with a saturated aqueous solution of potassium carbonate (K2CO3) for 8 hours to

form the 4-methyl-4H-1,2,4-triazole-3-thiol.

Step 4: Desulfurization/Amine Formation: The thiol group can be removed and converted to

an amine through reductive desulfurization using a catalyst such as Raney Nickel in ethanol

under reflux for 12 hours.[4] Further modifications can then be made to the resulting amine.

Starting Ester

Hydrazide Intermediate

i. Hydrazine Hydrate, EtOH, reflux

Thiosemicarbazide Intermediate

ii. MeNCS, EtOH, reflux

4-Methyl-4H-1,2,4-triazole-3-thiol

iii. K2CO3 (aq), reflux

(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine
(or derivative)

iv. Raney Ni, EtOH, reflux
(Desulfurization/Reduction)
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General synthetic workflow for 4-methyl-1,2,4-triazole derivatives.

Biological Activities
The 1,2,4-triazole nucleus is a key pharmacophore, and its derivatives have demonstrated a

wide spectrum of biological activities. While specific bioactivity data for (4-Methyl-4H-1,2,4-
triazol-3-yl)methanamine is limited, the broader class of compounds exhibits significant

therapeutic potential.
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Biological Activity Description Citations

Antifungal

This is one of the most well-

known activities of triazoles.

Drugs like fluconazole and

itraconazole are potent

inhibitors of fungal ergosterol

biosynthesis.[5]

[5]

Antibacterial

Various 1,2,4-triazole

derivatives have shown

efficacy against both Gram-

positive and Gram-negative

bacteria, including strains like

S. aureus, E. coli, and P.

aeruginosa.[5][6]

[5][6]

Antitubercular

A derivative containing the 4-

methyl-4H-1,2,4-triazol-3-yl

moiety has been identified as a

potent lead compound against

multi-drug resistant strains of

Mycobacterium tuberculosis.[4]

[4]

Anticancer

Certain 1,2,4-triazole-

containing hydrazide-

hydrazones have

demonstrated antiproliferative

activity against various cancer

cell lines.[5]

[5]

Anticonvulsant

The triazole scaffold is present

in several anticonvulsant

drugs, indicating its potential

for targeting the central

nervous system.[5]

[5]

Anti-inflammatory

Some 1,2,4-triazole thiones

have shown significant anti-

inflammatory activity.[7]

[7]
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Antiviral

The 1,2,4-triazole ring is a

component of some antiviral

medications.[5]

[5]

Mechanism of Action: Antifungal Activity
The most well-characterized mechanism of action for 1,2,4-triazole-based antifungal agents is

the inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[5] This

enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell

membrane. By inhibiting CYP51, triazole antifungals disrupt the integrity of the fungal cell

membrane, leading to cell growth arrest and death.

Ergosterol Biosynthesis Pathway

Lanosterol 4,4-dimethyl-cholesta-
8,14,24-trienol

CYP51 (Lanosterol 14α-demethylase) ErgosterolMultiple Steps Fungal Cell Membrane Disruption1,2,4-Triazole Antifungal

Click to download full resolution via product page

Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Conclusion
(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine belongs to a class of compounds with immense

therapeutic potential. While data on this specific molecule is sparse, the broader family of 1,2,4-

triazole derivatives has a rich history in medicinal chemistry, demonstrating a wide range of

biological activities. The established synthetic routes and well-understood antifungal

mechanism of action provide a solid foundation for further research and development of novel

therapeutics based on this versatile scaffold. This guide serves as a foundational resource for

professionals engaged in the exploration and application of 1,2,4-triazole chemistry in drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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